Cas no 759-12-6 (2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid)
759-12-6 structure
Product Name:2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- HEXAFLUORO-DL-VALINE
- MS-20448
- 2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoicacid
- AC-25479
- 2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
- HMS1661B04
- NSC270745
- dl-4,4,4,4',4',4'-hexafluorovaline
- (1)-2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butyric acid
- 4,4,4,4',4',4'-Hexafluoro-DL-valine, 97%
- EINECS 240-207-5
- CS-0201910
- DTXSID80936353
- AKOS005257795
- SR-01000631627-1
- 759-12-6
- FT-0616961
- 4,4,4,4',4',4'-hexafluoro-dl-valine
- 4,4,4,4',4',4'-hexafluorovaline
- H1427
- CCG-41562
- HY-W142127
- SCHEMBL188569
- MFCD00014349
- 4,4,4,5,5,5-hexafluoro-dl-valine
- NS00054289
- EN300-1938276
- AT13008
- 16063-80-2
- NSC-270745
- 2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butyric acid
- Valine, 4,4,4,4',4',4'-hexafluoro-
- BBL102465
- STL556268
- 2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
-
- Inchi: 1S/C5H5F6NO2/c6-4(7,8)2(5(9,10)11)1(12)3(13)14/h1-2H,12H2,(H,13,14)
- InChI Key: KRNSHCKTGFAMPQ-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)C(C(=O)O)N)(F)F
Computed Properties
- Exact Mass: 225.02245
- Monoisotopic Mass: 225.02244737g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
759-12-6 (2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid) Related Products
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